Cas no 119301-54-1 (2,5-Dimethylpiperidine hydrochloride)

• Product Name: 2,5-Dimethylpiperidine hydrochloride
• CAS No: 119301-54-1
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• CID: 5734802
• PubChem ID: 55286237
• Update Time: 2025-06-13

2,5-Dimethylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• CS-0283194
• 2,5-dimethylpiperidine hydrochloride, trans
• 2,5-dimethylpiperidine;hydrochloride
• 119301-54-1
• 2,5-dimethylpiperidine hydrochloride
• 2,5-dimethylpiperidinehydrochloride
• EN300-96095
• SCHEMBL15533859
• AKOS006353846
• 2,5-Dimethylpiperidine hydrochloride

• Inchi： 1S/C7H15N.ClH/c1-6-3-4-7(2)8-5-6;/h6-8H,3-5H2,1-2H3;1H
• InChI Key： ZBLZZASAHWIFBB-UHFFFAOYSA-N
• SMILES： Cl.N1CC(C)CCC1C

Computed Properties

• Exact Mass: 149.0971272g/mol
• Monoisotopic Mass: 149.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 2,5-Dimethylpiperidine hydrochloride

Comprehensive Overview of 2,5-Dimethylpiperidine Hydrochloride (CAS No. 119301-54-1): Properties, Applications, and Industry Insights

2,5-Dimethylpiperidine hydrochloride (CAS No. 119301-54-1) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and specialty chemical manufacturing. This bicyclic amine derivative, characterized by its piperidine backbone and methyl substitutions, has garnered significant attention due to its unique structural features and reactivity. The hydrochloride salt form enhances its stability and solubility, making it particularly valuable for controlled reactions in synthetic chemistry.

Recent trends in drug discovery and medicinal chemistry have driven increased interest in 2,5-dimethylpiperidine HCl, as researchers explore its potential as a chiral building block or pharmacophore in bioactive molecules. Analytical studies confirm its molecular weight of 149.67 g/mol (free base) and distinctive physicochemical properties, including a melting point range of 210-215°C (dec.) for the hydrochloride salt. The compound's stereochemical complexity makes it particularly valuable for developing enantioselective catalysts and studying structure-activity relationships in medicinal compounds.

In pharmaceutical applications, CAS 119301-54-1 serves as a critical intermediate for API synthesis, with its rigid bicyclic structure offering conformational constraints that can enhance target binding affinity. The 2,5-dimethyl substitution pattern influences both the compound's basicity (pKa ~10.5) and spatial orientation, factors that are crucial when designing CNS-active compounds or enzyme inhibitors. Current research explores its incorporation into novel neuromodulators and receptor ligands, aligning with growing market demand for central nervous system therapeutics.

The agrochemical industry utilizes 2,5-dimethylpiperidine hydrochloride in developing advanced crop protection agents, where its structural features contribute to improved pesticide efficacy and environmental stability. Its application in chiral auxiliaries for asymmetric synthesis has become particularly relevant as manufacturers seek stereoselective production methods for active ingredients. Recent patents highlight its use in creating biodegradable formulations, addressing sustainability concerns in modern agriculture.

From a synthetic chemistry perspective, 119301-54-1 demonstrates remarkable versatility in heterocyclic transformations and multicomponent reactions. Its reactivity profile allows for selective functionalization at either nitrogen or carbon centers, enabling the construction of complex molecular architectures. Advanced spectroscopic characterization (including ¹H/¹³C NMR and HRMS data) confirms the compound's high purity (>98%) and structural integrity, essential for GMP-compliant manufacturing processes.

Emerging applications in material science have revealed 2,5-dimethylpiperidine HCl's potential as a precursor for functional polymers and coordination complexes. Researchers are investigating its use in designing metal-organic frameworks (MOFs) with tailored porosity for gas storage or catalysis. The compound's ability to act as both a ligand and structure-directing agent opens new possibilities in nanomaterial engineering.

Quality control protocols for CAS 119301-54-1 typically involve HPLC analysis, Karl Fischer titration for moisture content, and residual solvent testing to meet pharmaceutical-grade specifications. Storage recommendations emphasize protection from humidity and oxidation, with optimal conditions being airtight containers at 2-8°C. These handling procedures ensure the compound maintains its chemical stability and reproducible performance across various applications.

The commercial availability of 2,5-dimethylpiperidine hydrochloride has expanded significantly to meet growing demand from contract research organizations and academic laboratories. Current market analysis indicates increasing procurement for high-throughput screening libraries and fragment-based drug discovery programs. Suppliers now offer customized scale-up services and isotope-labeled versions (e.g., ¹³C/¹⁵N) to support advanced research needs.

Environmental and safety assessments confirm that proper handling of 119301-54-1 presents minimal ecological concerns when following standard laboratory protocols. The scientific community continues to investigate green chemistry approaches for its synthesis, including catalytic amination methods and solvent-free conditions that reduce waste generation. These developments align with the pharmaceutical industry's push toward sustainable manufacturing practices.

Future research directions for 2,5-dimethylpiperidine HCl focus on expanding its utility in bioconjugation chemistry and prodrug development. Computational studies using molecular docking and QSAR modeling are helping identify new therapeutic applications, particularly in neurodegenerative disease research. The compound's structural modularity positions it as a valuable scaffold for combinatorial chemistry and diversity-oriented synthesis in drug discovery pipelines.